Cas no 941934-44-7 (N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylfuran-2-carboxamide)

• Product Name: N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylfuran-2-carboxamide
• CAS No: 941934-44-7
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 5501385
• Update Time: 2025-10-08

N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]furan-2-carboxamide
• N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylfuran-2-carboxamide

• Inchi： 1S/C16H16N2O4/c1-21-13-7-6-11(17-16(20)14-4-3-9-22-14)10-12(13)18-8-2-5-15(18)19/h3-4,6-7,9-10H,2,5,8H2,1H3,(H,17,20)
• InChI Key： MYMTVSSJBFUXRL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=C(OC)C(N2CCCC2=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylfuran-2-carboxamide

Introduction to N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylfuran-2-carboxamide (CAS No. 941934-44-7)

N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylfuran-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941934-44-7, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its N-4-methoxy and 3-(2-oxopyrrolidin-1-yl) substituents, make it a valuable candidate for further investigation in drug discovery.

The chemical structure of N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylfuran-2-carboxamide consists of a furan ring connected to a phenyl group, which is further modified by an amide linkage. This configuration suggests potential interactions with biological targets, making it an attractive molecule for medicinal chemists. The presence of the 2-oxopyrrolidin moiety adds complexity to the molecule, which can influence its pharmacokinetic properties and biological activity.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylfuran-2-carboxamide has been studied for its potential role in inhibiting enzymes and receptors involved in inflammation, cancer, and neurological disorders. Preliminary studies have shown that this compound exhibits interesting pharmacological properties, which have prompted further investigation into its mechanism of action.

The synthesis of N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylfuran-2-carboxamide involves multiple steps, each requiring precise control to ensure high yield and purity. The process typically begins with the preparation of the furan ring, followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

One of the most compelling aspects of N-4-methoxy-3-(2-oxopyrrolidin-1-y)phenylfuran -2-carboxamide is its potential therapeutic applications. Research has indicated that this compound may interact with specific proteins and enzymes that are implicated in disease pathways. For instance, studies have suggested that it could inhibit the activity of certain kinases involved in cancer progression or modulate neurotransmitter receptors relevant to neurological disorders. These findings highlight the compound's promise as a lead molecule for drug development.

The pharmacological profile of N -4-methoxy -3-( 2 - oxopyrrolidin -1 - yl ) phenylfuran - 2 - carboxamide is further enhanced by its favorable solubility and stability properties. These characteristics are crucial for formulating effective pharmaceutical agents that can be administered orally or intravenously. Additionally, the compound's metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for more sustained therapeutic effects.

In conclusion, N - 4 - methoxy - 3 -( 2 - oxopyrrolidin -1 - yl ) phenylfuran - 2 - carboxamide ( CAS No . 941934 -44 -7 ) is a structurally complex and biologically active compound with significant potential in pharmaceutical research . Its unique chemical features and promising pharmacological properties make it an attractive candidate for further development into novel therapeutic agents . As research continues to uncover new applications for this compound , it is likely to play an important role in addressing some of the most challenging diseases faced by humanity today.